2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide

• IUPAC Name: 2-chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide
• InChI: InChI=1S/C8H13ClN4O/c1-6(9)8(14)10-4-3-7-5-13(2)12-11-7/h5-6H,3-4H2,1-2H3,(H,10,14)
• InChI Key: PQIQGIFXMAJCNX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCC1=CN(N=N1)C)Cl
• Molecular Formula: C8H13ClN4O
• Molecular Weight: 216.67 g/mol

Description

2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide, also known as CTAP, is a chemical compound that has garnered significant interest in scientific research in recent years. CTAP is a potent and selective antagonist of the μ-opioid receptor, which is a target for the treatment of pain and addiction. In

Mechanism of Action

2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide acts as a competitive antagonist of the μ-opioid receptor, which is a G protein-coupled receptor that is involved in pain modulation and addiction. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide binds to the receptor, preventing the activation of downstream signaling pathways. This results in a decrease in the analgesic effects of opioids and a reduction in opioid-induced reward and reinforcement.
Biochemical and Physiological Effects:
2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide has been shown to have a number of biochemical and physiological effects. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide has been shown to reduce the analgesic effects of opioids in animal models, indicating that it is a potent antagonist of the μ-opioid receptor. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide has also been shown to reduce the rewarding effects of opioids, which suggests that it may be a useful tool for the treatment of addiction.

Advantages and Limitations for Lab Experiments

2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide has a number of advantages for use in lab experiments. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide is a potent and selective antagonist of the μ-opioid receptor, which makes it an ideal tool for studying the receptor's function. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide is also relatively easy to synthesize, which makes it readily available for use in experiments. However, one limitation of 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide is that it has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are a number of future directions for research involving 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide. One area of interest is the development of more potent and selective antagonists of the μ-opioid receptor. Another area of interest is the use of 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide in the development of new treatments for pain and addiction. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide may also be useful in the study of other G protein-coupled receptors that are involved in pain and addiction. Finally, 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide may be useful in the study of the role of the μ-opioid receptor in other physiological processes, such as immune function and inflammation.

Synthesis Methods

The synthesis of 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide involves a multi-step process that starts with the reaction of 2-amino-2-methylpropanol with triazole to form N-(1-methyl-1H-1,2,3-triazol-4-yl)-2-amino-2-methylpropanol. This intermediate is then reacted with 2-chloroacetyl chloride to form 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide. The yield of this process is typically around 60%.

Scientific Research Applications

2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide has been used extensively in scientific research to study the μ-opioid receptor and its role in pain and addiction. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide has been shown to be a potent and selective antagonist of the μ-opioid receptor, which makes it an ideal tool for studying the receptor's function. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]propanamide has been used to investigate the mechanisms of opioid tolerance and dependence, as well as the role of the μ-opioid receptor in pain processing.